Methyl 3-benzenesulfonamidobenzoate
Overview
Description
Methyl 3-benzenesulfonamidobenzoate is a chemical compound with the CAS Number: 107922-46-3 . Its molecular weight is 291.33 and its IUPAC name is methyl 3-[(phenylsulfonyl)amino]benzoate . The compound is typically stored in a sealed, dry environment at room temperature .
Molecular Structure Analysis
The molecular formula of this compound is C14H13NO4S . The InChI code is 1S/C14H13NO4S/c1-19-14(16)11-6-5-7-12(10-11)15-20(17,18)13-8-3-2-4-9-13/h2-10,15H,1H3 .Physical And Chemical Properties Analysis
This compound is a solid at room temperature . More specific physical and chemical properties such as melting point, boiling point, and solubility are not available in the current literature.Scientific Research Applications
Photodynamic Therapy in Cancer Treatment
Methyl 3-benzenesulfonamidobenzoate derivatives have been explored in the development of new zinc phthalocyanine compounds. These compounds exhibit high singlet oxygen quantum yield, making them potential candidates as Type II photosensitizers in photodynamic therapy for cancer treatment. Their remarkable properties, including good fluorescence, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, are crucial for Type II mechanisms in cancer therapy (Pişkin, Canpolat, & Öztürk, 2020).
Environmental Monitoring and Extraction Methods
Studies have developed novel extraction techniques for compounds like this compound and its derivatives from soil samples, indicating their prevalence in industrial and household applications. These techniques, such as low-pressurized microwave-assisted extraction, are crucial for monitoring environmental contamination and understanding the impact of these compounds (Speltini et al., 2016).
Antimicrobial and Antifungal Properties
Some derivatives of this compound have shown potential as antimicrobial and antifungal agents. For instance, novel sulfamoylbenzoates have been proposed as leads for developing drug candidates against skin diseases caused by fungi, particularly seborrheic dermatitis, due to their significant cytotoxic activity against Malassezia furfur (Trifonov et al., 2020).
Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it can be harmful if swallowed, cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area .
Properties
IUPAC Name |
methyl 3-(benzenesulfonamido)benzoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13NO4S/c1-19-14(16)11-6-5-7-12(10-11)15-20(17,18)13-8-3-2-4-9-13/h2-10,15H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SPIPPTXOJKWUKC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC(=CC=C1)NS(=O)(=O)C2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13NO4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
291.32 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.